Cas no 2090708-24-8 (methyl 2-(7-bromo-2,3-dihydro-1-benzofuran-5-yl)acetate)

• Product Name: methyl 2-(7-bromo-2,3-dihydro-1-benzofuran-5-yl)acetate
• CAS No: 2090708-24-8
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• MDL: MFCD34594900
• CID: 5325215
• PubChem ID: 131386287
• Update Time: 2025-08-04

methyl 2-(7-bromo-2,3-dihydro-1-benzofuran-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(7-bromo-2,3-dihydro-1-benzofuran-5-yl)acetate

• MDL： MFCD34594900
• Inchi： 1S/C11H11BrO3/c1-14-10(13)6-7-4-8-2-3-15-11(8)9(12)5-7/h4-5H,2-3,6H2,1H3
• InChI Key： GWRXINICUFSGFD-UHFFFAOYSA-N
• SMILES： O1C2=C(Br)C=C(CC(OC)=O)C=C2CC1

Additional information on methyl 2-(7-bromo-2,3-dihydro-1-benzofuran-5-yl)acetate

Methyl 2-(7-Bromo-2,3-dihydro-1-benzofuran-5-yl)acetate (CAS No. 2090708-24-8): An Overview

Methyl 2-(7-bromo-2,3-dihydro-1-benzofuran-5-yl)acetate (CAS No. 2090708-24-8) is a versatile organic compound with significant potential in the fields of pharmaceutical research and synthetic chemistry. This compound is characterized by its unique structure, which includes a brominated benzofuran moiety and an ester functional group. The combination of these features makes it an attractive candidate for various applications, particularly in the development of new drugs and chemical intermediates.

The 7-bromo-2,3-dihydro-1-benzofuran core of this compound is a key structural element that imparts several important properties. The bromine atom at the 7-position provides a site for further chemical modification, making it possible to synthesize a wide range of derivatives with diverse biological activities. Additionally, the benzofuran ring system is known for its stability and ability to form strong π-stacking interactions, which can be advantageous in designing molecules with specific binding properties.

The ester group in methyl 2-(7-bromo-2,3-dihydro-1-benzofuran-5-yl)acetate adds further versatility to the molecule. Ester functionalities are common in pharmaceuticals and can be hydrolyzed under physiological conditions to release active metabolites. This property makes the compound suitable for prodrug strategies, where it can be designed to enhance solubility, bioavailability, or target specificity of the parent drug.

Recent research has highlighted the potential of compounds with similar structures in various therapeutic areas. For instance, benzofurans have been studied for their anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of a bromine substituent can influence the pharmacological profile of these compounds by modulating their interactions with biological targets. In one study published in the Journal of Medicinal Chemistry, researchers demonstrated that brominated benzofurans exhibited potent inhibitory activity against specific kinases involved in cancer progression.

In the context of drug discovery, methyl 2-(7-bromo-2,3-dihydro-1-benzofuran-5-yl)acetate can serve as a valuable starting point for lead optimization. Its structural features allow for facile modification through standard synthetic routes, enabling chemists to explore a broad range of analogs with improved potency and selectivity. Additionally, the compound's stability and ease of handling make it an attractive choice for high-throughput screening campaigns and combinatorial synthesis efforts.

Beyond its pharmaceutical applications, methyl 2-(7-bromo-2,3-dihydro-1-benzofuran-5-yl)acetate has potential uses in other areas of chemistry and materials science. For example, the bromine atom can be utilized as a leaving group in cross-coupling reactions to form carbon-carbon bonds with various nucleophiles. This capability is particularly useful in the synthesis of complex organic molecules and polymers with tailored properties.

In summary, methyl 2-(7-bromo-2,3-dihydro-1-benzofuran-5-yl)acetate (CAS No. 2090708-24-8) is a multifaceted compound with significant potential in pharmaceutical research and synthetic chemistry. Its unique structural features and chemical properties make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new applications and insights into its behavior, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.